Cas no 1216792-81-2 (5-[(3-Trifluoromethyl-phenylamino)-methyl]-furan-2-carboxylic acid ethyl ester)

• Product Name: 5-[(3-Trifluoromethyl-phenylamino)-methyl]-furan-2-carboxylic acid ethyl ester
• CAS No: 1216792-81-2
• MF: C₁₅H₁₄F₃NO₃
• MW: 313.271774768829
• CID: 5231236
• Update Time: 2025-07-21

5-[(3-Trifluoromethyl-phenylamino)-methyl]-furan-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(((3-(trifluoromethyl)phenyl)amino)methyl)furan-2-carboxylate
• BB 0241549
• Ethyl5-(((3-(trifluoromethyl)phenyl)amino)methyl)furan-2-carboxylate
• 5-[(3-Trifluoromethyl-phenylamino)-methyl]-fur an-2-carboxylic acid ethyl ester
• 5-[(3-Trifluoromethyl-phenylamino)-methyl]-furan-2-carboxylic acid ethyl ester

• Inchi： 1S/C15H14F3NO3/c1-2-21-14(20)13-7-6-12(22-13)9-19-11-5-3-4-10(8-11)15(16,17)18/h3-8,19H,2,9H2,1H3
• InChI Key： QROXANPJQBSAOO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCC1=CC=C(C(=O)OCC)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 376
• XLogP3: 3.9
• Topological Polar Surface Area: 51.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 5-[(3-Trifluoromethyl-phenylamino)-methyl]-furan-2-carboxylic acid ethyl ester

Introduction to 5-[(3-Trifluoromethyl-phenylamino-methyl]-furan-2-carboxylic acid ethyl ester and Its Significance in Modern Chemical Research

5-[(3-Trifluoromethyl-phenylamino-methyl]-furan-2-carboxylic acid ethyl ester (CAS No. 1216792-81-2) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, represents a promising candidate for further exploration in drug development and therapeutic applications. The presence of both trifluoromethyl and furan moieties in its structure imparts distinct chemical properties that make it a subject of intense interest among researchers.

The furan ring, a five-membered heterocyclic compound containing an oxygen atom, is known for its versatility in organic synthesis and biological activity. Its incorporation into pharmaceuticals often enhances binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry. In contrast, the trifluoromethyl group, characterized by three fluorine atoms attached to a carbon atom, is widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This group can improve lipophilicity, reduce metabolic clearance, and increase binding affinity to biological targets.

The specific combination of these structural elements in 5-[(3-Trifluoromethyl-phenylamino-methyl]-furan-2-carboxylic acid ethyl ester suggests potential applications in the development of novel therapeutic agents. Recent studies have highlighted the importance of such compounds in addressing various neurological and inflammatory disorders. The amine functionality derived from the 3-Trifluoromethyl-phenylamino moiety provides a site for further derivatization, enabling the creation of more complex molecules with tailored biological activities.

In the realm of drug discovery, the ethyl ester group at the carboxylic acid position offers flexibility in terms of solubility and bioavailability. This feature is particularly advantageous when designing prodrugs or when aiming to optimize pharmacokinetic profiles. The compound’s ability to interact with biological targets through multiple binding sites, facilitated by its dual furan and trifluoromethyl-containing structure, makes it a compelling candidate for further investigation.

The latest research in chemical biology has demonstrated the potential of similar compounds in modulating enzyme activity and receptor interactions. For instance, studies have shown that molecules containing the furan scaffold can exhibit potent inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, the presence of a trifluoromethyl group has been linked to enhanced binding affinities to protein targets, which is crucial for developing drugs with improved efficacy.

The synthesis of 5-[(3-Trifluoromethyl-phenylamino-methyl]-furan-2-carboxylic acid ethyl ester involves sophisticated organic reactions that highlight the expertise required in this field. The process typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the complex framework of this molecule. These methods not only demonstrate the ingenuity of modern synthetic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

The compound’s potential applications extend beyond traditional drug development. Researchers are exploring its use in materials science and agrochemicals due to its unique structural properties. For example, derivatives of this molecule have shown promise as intermediates in the synthesis of advanced polymers and specialty chemicals. This versatility underscores the broad impact that compounds like 5-[(3-Trifluoromethyl-phenylamino-methyl]-furan-2-carboxylic acid ethyl ester can have across multiple scientific disciplines.

In conclusion, 5-[(3-Trifluoromethyl-phenylamino-methyl]-furan-2-carboxylic acid ethyl ester strong>(CAS No. 1216792-81-2) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, including the presence of both < strong>furan strong >and trifluoromethyl strong >moieties, make it a valuable candidate for further exploration. The latest research highlights its potential applications in drug development, particularly in addressing neurological and inflammatory disorders. As synthetic methods continue to evolve, compounds like this will play an increasingly important role in shaping the future of medicine and chemical innovation.